Cas no 120079-81-4 (3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 120079-81-4
• MF: C₉H₈N₂OS₂
• MW: 224.302618980408
• MDL: MFCD08444212
• CID: 133157
• PubChem ID: 9115269
• Update Time: 2025-04-19

3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(1H)-one,2,3-dihydro-3-(2-propen-1-yl)-2-thioxo-
• 3-ALLYL-2-MERCAPTOTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 3-prop-2-enyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• IGFHWSNDYCOUBD-UHFFFAOYSA
• Thieno[3,2-d]pyrimidin-4(1H)-one,2,3-dihydro-3-(2-propen-1-yl)-2-thioxo
• 3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• CS-0241891
• IGFHWSNDYCOUBD-UHFFFAOYSA-
• InChI=1/C9H8N2OS2/c1-2-4-11-8(12)7-6(3-5-14-7)10-9(11)13/h2-3,5H,1,4H2,(H,10,13)
• AKOS005137310
• 120079-81-4
• 3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• EN300-24028
• 3-(Prop-2-en-1-yl)-2-sulfanylidene-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
• AKOS000124062
• DTXSID50429323
• Z55666277

• MDL： MFCD08444212
• Inchi： 1S/C9H8N2OS2/c1-2-4-11-8(12)7-6(3-5-14-7)10-9(11)13/h2-3,5H,1,4H2,(H,10,13)
• InChI Key： IGFHWSNDYCOUBD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=S)CC=C)=O

Computed Properties

• Exact Mass: 224.00800
• Monoisotopic Mass: 224.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 101.93000
• LogP: 1.93270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines